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Compound of Interest

Compound Name: Ethyl dibutylphosphinite

Cat. No.: B15469441 Get Quote

An In-depth Technical Guide to Ethyl diphenylphosphinite: Nomenclature, Properties, and

Synthesis

This technical guide provides a comprehensive overview of Ethyl diphenylphosphinite (CAS

No. 719-80-2), a versatile organophosphorus compound widely utilized as a ligand in catalysis

and as a reagent in organic synthesis. This document is intended for researchers, chemists,

and professionals in the fields of chemical research and drug development, offering detailed

information on its nomenclature, physicochemical properties, and a representative synthetic

protocol.

Nomenclature and Identifiers
The compound is known by several names across chemical literature and databases. A clear

understanding of its alternative names is crucial for accurate literature searches and material

sourcing.
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Identifier Type Value

Primary Common Name Ethyl diphenylphosphinite

IUPAC Name ethoxy(diphenyl)phosphane

CAS Number 719-80-2

Synonym(s) Diphenylphosphinous acid, ethyl ester

O-Ethyl diphenylphosphinite

Ethoxydiphenylphosphine

Chemical Formula C₁₄H₁₅OP

InChI Key XJCTXHVMJATEPM-UHFFFAOYSA-N

Physicochemical Properties
The following table summarizes key quantitative data for Ethyl diphenylphosphinite, providing

essential information for experimental design and safety considerations.

Property Value

Molecular Weight 230.24 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 120-122 °C at 0.1 mmHg

Density 1.065 g/cm³ at 25 °C

Refractive Index (n²⁰/D) 1.599

Logical Relationship of Identifiers
The following diagram illustrates the relationship between the various names and identifiers for

ethoxy(diphenyl)phosphane, providing a clear visual guide for its identification.
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Ethyl diphenylphosphinite Identification

Common Synonyms

Ethyl diphenylphosphinite

IUPAC Name:
ethoxy(diphenyl)phosphane

CAS Number:
719-80-2 Synonyms Formula:

C₁₄H₁₅OP

Diphenylphosphinous acid, ethyl ester Ethoxydiphenylphosphine O-Ethyl diphenylphosphinite

Click to download full resolution via product page

Caption: A diagram showing the relationships between identifiers.

Representative Synthetic Protocol
The synthesis of Ethyl diphenylphosphinite is commonly achieved via the reaction of

chlorodiphenylphosphine with ethanol in the presence of a base to neutralize the hydrogen

chloride byproduct. The following is a representative experimental protocol.

Materials and Equipment:

Chlorodiphenylphosphine (1.0 eq)

Anhydrous Ethanol (1.1 eq)

Anhydrous Triethylamine (1.2 eq)

Anhydrous Diethyl Ether or Toluene (as solvent)

Three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and

nitrogen inlet
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Schlenk line or other inert atmosphere setup

Cannula or syringe for liquid transfers

Filtration apparatus (e.g., fritted glass filter)

Rotary evaporator

Distillation apparatus for vacuum distillation

Procedure:

Setup: Assemble the reaction apparatus and ensure it is free of moisture by oven-drying or

flame-drying under vacuum. Maintain a positive pressure of an inert gas (e.g., Nitrogen or

Argon) throughout the experiment.

Reagent Preparation: In the reaction flask, dissolve chlorodiphenylphosphine in the

anhydrous solvent. In a separate flask, prepare a solution of anhydrous ethanol and

triethylamine in the same solvent.

Reaction: Cool the chlorodiphenylphosphine solution to 0 °C using an ice bath. Add the

ethanol/triethylamine solution dropwise via the dropping funnel over a period of 30-60

minutes with vigorous stirring. A white precipitate of triethylamine hydrochloride will form.

Reaction Completion: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for an additional 2-4 hours to ensure the reaction goes to

completion.

Workup: Filter the reaction mixture under an inert atmosphere to remove the triethylamine

hydrochloride precipitate. Wash the precipitate with a small amount of anhydrous solvent to

recover any residual product.

Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator to

remove the solvent. The crude product can then be purified by vacuum distillation to yield

Ethyl diphenylphosphinite as a clear, colorless liquid.

Safety Precautions:
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Organophosphorus compounds can be toxic and should be handled with appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Chlorodiphenylphosphine is corrosive and reacts with moisture; handle it exclusively under

an inert atmosphere.

All operations should be conducted within a well-ventilated fume hood.

To cite this document: BenchChem. ["alternative names for Ethyl diphenylphosphinite"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15469441#alternative-names-for-ethyl-
diphenylphosphinite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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